Cas no 688358-20-5 (Propanedial, dihydrate)
Propanedial, dihydrate structure
Product Name:Propanedial, dihydrate
CAS No:688358-20-5
MF:C3H8O4
MW:108.093221664429
CID:392535
PubChem ID:71374525
Update Time:2025-04-19
Propanedial, dihydrate Chemical and Physical Properties
Names and Identifiers
-
- Propanedial, dihydrate
- DTXSID40797301
- Propanedial--water (1/2)
- 688358-20-5
-
- Inchi: 1S/C3H4O2.2H2O/c4-2-1-3-5;;/h2-3H,1H2;2*1H2
- InChI Key: ILZQVNUTDWTSAF-UHFFFAOYSA-N
- SMILES: O=CCC=O.O.O
Computed Properties
- Exact Mass: 108.04225873g/mol
- Monoisotopic Mass: 108.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 34.2
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.1Ų
Propanedial, dihydrate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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